3-(3-Chloro-5-fluorophenyl)-2',4'-dichloropropiophenone

• IUPAC Name: 3-(3-chloro-5-fluorophenyl)-1-(2,4-dichlorophenyl)propan-1-one
• InChI: InChI=1S/C15H10Cl3FO/c16-10-2-3-13(14(18)8-10)15(20)4-1-9-5-11(17)7-12(19)6-9/h2-3,5-8H,1,4H2
• InChI Key: JGIDZCKHWMPOFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)CCC2=CC(=CC(=C2)Cl)F
• Molecular Formula: C15H10Cl3FO
• DSSTOX Substance ID: DTXSID50644973
• Molecular Weight: 331.6 g/mol
• CAS No.: 898751-28-5

Description

3-(3-Chloro-5-fluorophenyl)-2',4'-dichloropropiophenone is a useful research compound. Its molecular formula is C15H10Cl3FO and its molecular weight is 331.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of various chemical structures, such as 7-chloro-9-(2′-chlorophenyl)-2,3-dihydroacridin-4(1H)-one and 7-chloro-9-(2′-fluorophenyl)-2,3-dihydroacridin-4(1H)-one. These compounds are synthesized from 2-amino-2′,5-dichlorobenzophenone and have been studied for their photophysical properties like UV emission and fluorescent quantum yields. DFT calculations have been used to identify chemically active sites responsible for its reactivity (Satheeshkumar et al., 2017).

Polymerization and Material Science

• It has been used in the synthesis of polymeric materials. Specifically, 2, 4-dichloro-5’fluoro-1-ene-2-(4-hydroxyphenyl) phenone (EHP) was synthesized using it and evaluated for its antimicrobial activity. This research contributes to the development of new materials with potential biomedical applications (Arun et al., 2003).

Antimicrobial Activity

• Studies have shown that derivatives of 3-(3-Chloro-5-fluorophenyl)-2',4'-dichloropropiophenone exhibit significant antimicrobial properties. The compound and its derivatives were tested against various microorganisms like Escherichia coli, Pseudomonas aeruginosa, and Salmonella Typhi, showing promising results in inhibiting bacterial growth (Manivannan, 2020).

Applications in Organic Synthesis

• The compound serves as an important intermediate in the synthesis of other organic compounds. For example, it has been used in the preparation of 5-chloro-2,3-dihydro-1-oxo-1H-indene-2-carboxylic acid methyl ester, a key intermediate of the pesticide Indoxacarb (Jing, 2012).

Potential in Medicinal Chemistry

• Some derivatives of this compound have shown potential in medicinal chemistry, particularly in the synthesis of new biologically active molecules with antibacterial properties (Holla et al., 2003).

Mechanism of Action

Target of Action

A structurally similar compound, 5-{[(4-amino-3-chloro-5-fluorophenyl)sulfonyl]amino}-1,3,4-thiadiazole-2-sulfonamide, is known to targetCarbonic Anhydrase 2 . This enzyme plays a crucial role in maintaining pH balance in the body and assisting in the transport of carbon dioxide out of tissues.